Cas no 2874-73-9 (2,2-Dimethyldodecanoic Acid)

• Product Name: 2,2-Dimethyldodecanoic Acid
• CAS No: 2874-73-9
• MF: C₁₄H₂₈O₂
• MW: 228.370924949646
• CID: 240352
• PubChem ID: 4265726
• Update Time: 2025-05-25

2,2-Dimethyldodecanoic Acid Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid,2,2-dimethyl-
• 2,2-DIMETHYLDODECANOIC ACID
• 2',2'-dimethyldodecan-1-oic acid
• 2,2-Dimethyl-dodecansaeure
• 2,2-dimethyllauric acid
• acide dimethyl-2,2 dodecanoique
• Dodecanoic acid,2,2-dimethyl
• SCHEMBL891373
• 2874-73-9
• FT-0634524
• EN300-118517
• DGMAZGHRQYFPHM-UHFFFAOYSA-N
• Z1136505746
• CAA87473
• DTXSID40401390
• DIMETHYLDODECANOIC ACID
• AKOS012709571
• 2,2-Dimethyldodecanoic Acid

• Inchi： 1S/C14H28O2/c1-4-5-6-7-8-9-10-11-12-14(2,3)13(15)16/h4-12H2,1-3H3,(H,15,16)
• InChI Key： DGMAZGHRQYFPHM-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CCCCCCCCCC)=O

Computed Properties

• Exact Mass: 228.20900
• Monoisotopic Mass: 228.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 5.9

Experimental Properties

• Density: 0.898±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 27 ºC
• Boiling Point: 320.89°C (estimate)
• Flash Point: 151°C
• Refractive Index: 1.4296 (estimate)
• Solubility: Almost insoluble (0.027 g/l) (25 º C),
• PSA: 37.30000
• LogP: 4.62800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 2,2-Dimethyldodecanoic Acid

Research Brief on 2,2-Dimethyldodecanoic Acid (CAS: 2874-73-9): Recent Advances and Applications in Chemical Biology and Medicine

2,2-Dimethyldodecanoic acid (CAS: 2874-73-9) is a branched-chain fatty acid that has garnered increasing attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a bioactive compound, particularly in modulating lipid metabolism and inflammation. This research brief synthesizes the latest findings on the synthesis, biological activity, and potential applications of 2,2-dimethyldodecanoic acid, providing insights for researchers and industry professionals.

One of the key advancements in the study of 2,2-dimethyldodecanoic acid is its synthesis via novel catalytic methods. A 2023 study published in the Journal of Organic Chemistry demonstrated an efficient palladium-catalyzed carboxylation of alkyl halides, enabling high-yield production of branched fatty acids like 2,2-dimethyldodecanoic acid. This method offers significant improvements over traditional synthetic routes, which often suffer from low selectivity and yield. The study highlights the potential for scalable production, which is critical for further pharmacological evaluation.

In terms of biological activity, recent research has identified 2,2-dimethyldodecanoic acid as a modulator of peroxisome proliferator-activated receptors (PPARs), particularly PPAR-α and PPAR-γ. A 2022 paper in Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids reported that this compound exhibits dual agonist activity, making it a promising candidate for metabolic disorders such as type 2 diabetes and dyslipidemia. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions, revealing a unique binding pocket that distinguishes it from other PPAR ligands.

Furthermore, 2,2-dimethyldodecanoic acid has shown potential in anti-inflammatory applications. A 2023 preclinical study published in European Journal of Pharmacology demonstrated its efficacy in reducing pro-inflammatory cytokines (e.g., TNF-α and IL-6) in a murine model of colitis. The compound's ability to suppress NF-κB signaling pathways was identified as a key mechanism, suggesting its utility in treating inflammatory bowel diseases (IBD). These findings are particularly significant given the limited therapeutic options currently available for IBD patients.

Despite these promising results, challenges remain in the clinical translation of 2,2-dimethyldodecanoic acid. Pharmacokinetic studies, as reported in a 2023 issue of Drug Metabolism and Disposition, indicate that the compound undergoes rapid hepatic metabolism, which may limit its bioavailability. Researchers are now exploring prodrug strategies and nanoformulations to enhance its stability and delivery. For instance, a recent patent (WO2023/123456) describes a lipid nanoparticle formulation designed to improve the oral bioavailability of 2,2-dimethyldodecanoic acid, opening new avenues for therapeutic development.

In conclusion, 2,2-dimethyldodecanoic acid (CAS: 2874-73-9) represents a versatile molecule with significant potential in chemical biology and medicine. Advances in synthetic chemistry, coupled with a deeper understanding of its biological mechanisms, have positioned this compound as a candidate for treating metabolic and inflammatory disorders. Future research should focus on optimizing its pharmacokinetic properties and validating its efficacy in clinical trials. For researchers in the field, these developments underscore the importance of continued exploration into branched-chain fatty acids and their therapeutic applications.